1-(4-chlorophenyl)-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide

• IUPAC Name: 1-(4-chlorophenyl)-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)methanesulfonamide
• InChI: InChI=1S/C19H21ClN2O3S/c1-2-19(23)22-11-3-4-15-12-17(9-10-18(15)22)21-26(24,25)13-14-5-7-16(20)8-6-14/h5-10,12,21H,2-4,11,13H2,1H3
• InChI Key: SVQMTOLNZMBEIA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC2=C1C=CC(=C2)NS(=O)(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C19H21ClN2O3S
• Molecular Weight: 392.9 g/mol

Description

1-(4-chlorophenyl)-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide is a useful research compound. Its molecular formula is C19H21ClN2O3S and its molecular weight is 392.9. The purity is usually 95%.
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Scientific Research Applications

Environmental Monitoring and Bioaccumulation Studies

Research has focused on the contamination and bioaccumulation of persistent organochlorines, including various chlorinated compounds in human plasma samples, reflecting the historic use and geographic variation in exposure to these contaminants. Studies have shown that certain organochlorine compounds are present in human tissues across different populations, indicating widespread environmental exposure. For instance, Minh et al. (2006) reported on the contamination patterns of persistent organochlorines in Japanese residents, highlighting the bioaccumulation and specific accumulation patterns in human blood samples (Minh et al., 2006).

Toxicological Research

Several studies have investigated the toxic effects of organochlorines and sulfonamides. For example, research into methanesulfonamide derivatives has explored their antitumor activity in clinical trials, demonstrating both their potential therapeutic applications and toxicity profiles (Von Hoff et al., 1978). Additionally, studies on the treatment of chloroquine-resistant malaria with sulfonamides have provided insights into the therapeutic uses of sulfonamide compounds in specific medical conditions (Main et al., 1983).

Human Health Implications

Research has also focused on the human health implications of exposure to persistent organic pollutants, including organochlorines. For instance, studies on the distribution of methyl sulfone metabolites of polychlorinated biphenyls and DDE in human tissues have contributed to understanding the bioaccumulation and potential health risks associated with these compounds (Chu et al., 2003). This research is crucial for assessing the long-term health effects of environmental contaminants and for informing public health policies and regulations.